2-{[2-(2-Hydroxyethanesulfonyl)-4-nitrophenyl]sulfanyl}ethan-1-ol

• CAS RN: 100983-99-1
• Molecular Formula: C10H13NO6S2
• Molecular Weight: 307.3 g/mol
• IUPAC Name: 2-[2-(2-hydroxyethylsulfonyl)-4-nitrophenyl]sulfanylethanol
• InChI: InChI=1S/C10H13NO6S2/c12-3-5-18-9-2-1-8(11(14)15)7-10(9)19(16,17)6-4-13/h1-2,7,12-13H,3-6H2
• InChI Key: HJFXOYNTGHQNHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)CCO)SCCO

Description

2-{[2-(2-Hydroxyethanesulfonyl)-4-nitrophenyl]sulfanyl}ethan-1-ol is a useful research compound. Its molecular formula is C10H13NO6S2 and its molecular weight is 307.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

58.75 g of potassium carbonate are added at 22° C. to a suspension of 132.85 g of 2-chloro-5-nitrophenyl hydroxyethyl sulfone in 100 ml of water and 80 g of 2-mercaptoethanol in the course of 1.5 hours, and the mixture is stirred at room temperature for 4 hours. The reaction mixture is then filtrated with suction, and the filter residue is washed with water until neutral. Drying these gives 124.3 g of 2-β-hydroxyethylmercapto-5-nitrophenyl hydroxyethyl sulfone having a melting point of 116°-118° C. (purity about 99%), which corresponds to a yield of 81% of theory, relative to starting 2-chloro-5-nitrophenyl hydroxyethyl sulfone.